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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
methylbutyl isovalerate, a key fragrance and flavor compound. Understanding its solubility in
both agueous and organic media is critical for its application in various formulations, including
pharmaceuticals, food products, and cosmetics. This document presents quantitative solubility
data, detailed experimental protocols for solubility determination, and a logical framework for
understanding its solubility behavior.

Core Physicochemical Properties

2-Methylbutyl isovalerate, also known as 2-methylbutyl 3-methylbutanoate, is a fatty acid
ester.[1][2] It is a colorless liquid with a characteristic herbaceous, fruity, and somewhat earthy
aroma.[3][4] Its molecular formula is C10H2002, with a molecular weight of 172.26 g/mol .[1][3]

Solubility of 2-Methylbutyl Isovalerate

The solubility of a substance is a fundamental chemical property that dictates its utility in
various applications. 2-Methylbutyl isovalerate exhibits a distinct solubility profile, being
sparingly soluble in water and highly soluble in many organic solvents.

Quantitative Solubility Data

The following tables summarize the quantitative solubility data for 2-methylbutyl isovalerate in
water and a range of organic solvents.
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Table 1: Solubility in Water

Solvent Temperature (°C) Solubility

Water 25 3.29 g/L[5]

Water 25 44.59 mg/L (estimated)[6]
Water Not Specified Insoluble[3][4]

Table 2: Solubility in Organic Solvents at 25°C
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Solvent Solubility (g/L)[5]
Chloroform 5775.9
Tetrahydrofuran (THF) 3660.59
tert-Butanol 3733.87
Acetic Acid 341351
Dichloromethane 3253.51
Isopropanol 3141.81
Acetone 2858.33
Ethanol 2778.99
Methanol 2472.81
n-Propanol 2362.96
n-Butanol 2288.85
Isopentanol 2219.59
Isobutanol 2191.13
N,N-Dimethylformamide (DMF) 2139.39
n-Butyl Acetate 2002.66
N-Methyl-2-pyrrolidone (NMP) 1978.47
Dimethyl Sulfoxide (DMSO) 1631.33
Diethyl Ether 1586.36
Acetonitrile 1564.2
n-Hexane 825.32
Toluene 704.6
n-Heptane 360.18
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Experimental Protocol for Solubility Determination

The following provides a generalized methodology for determining the solubility of an ester like
2-methylbutyl isovalerate in a given solvent. This protocol is based on the principle of
creating a saturated solution and then quantifying the amount of solute dissolved.

Materials and Equipment:

e 2-Methylbutyl isovalerate

e Selected solvent (e.g., water, ethanol)

e Analytical balance

e Glass vials with screw caps (e.g., 20 mL)

e Volumetric flasks and pipettes

e Magnetic stirrer and stir bars

o Constant temperature bath or incubator

« Filtration apparatus (e.g., syringe filters with appropriate membrane)
» Evaporating dish or pre-weighed vial

e Oven or vacuum desiccator

Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of 2-methylbutyl isovalerate to a known volume of the solvent in
a glass vial. The excess is crucial to ensure saturation.

o Seal the vial to prevent solvent evaporation.

o Place the vial in a constant temperature bath set to the desired temperature (e.g., 25°C)
and stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48
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hours) to ensure equilibrium is reached.

o Separation of Undissolved Solute:
o After the equilibration period, cease stirring and allow the undissolved solute to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a pipette. To avoid transferring any solid particles, it is advisable to filter the supernatant
through a syringe filter that is compatible with the solvent.

e Quantification of the Dissolved Solute:
o Accurately weigh an empty, clean, and dry evaporating dish or vial.
o Transfer the known volume of the filtered saturated solution to the pre-weighed container.

o Evaporate the solvent under controlled conditions. This can be achieved by gentle heating
in an oven at a temperature below the boiling point of the solute or by using a vacuum
desiccator to minimize thermal degradation.

o Once the solvent has completely evaporated, reweigh the container with the residue (the
dissolved 2-methylbutyl isovalerate).

» Calculation of Solubility:

o The mass of the dissolved 2-methylbutyl isovalerate is the difference between the final
mass of the container with the residue and the initial mass of the empty container.

o Solubility can then be calculated and expressed in various units, such as grams per liter
(g/L) or milligrams per milliliter (mg/mL).

Logical Framework for Solubility

The solubility of 2-methylbutyl isovalerate is governed by the principle of "like dissolves like."
As an ester, it possesses a polar ester group (-COO-) but also significant non-polar alkyl
chains. This dual character dictates its solubility behavior.
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Caption: Solubility relationship of 2-methylbutyl isovalerate.

This diagram illustrates that the large non-polar alkyl portion of 2-methylbutyl isovalerate has
a dominant effect on its solubility. This leads to strong interactions with non-polar organic
solvents, resulting in high solubility. Conversely, its interaction with polar solvents like water is

weak, leading to low solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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